Cas no 888459-05-0 (N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide)

N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide
- 3-(1-naphthamido)-N-(4-ethylphenyl)benzofuran-2-carboxamide
- F1883-0079
- 888459-05-0
- N-(4-ethylphenyl)-3-(naphthalene-1-carbonylamino)-1-benzofuran-2-carboxamide
- AKOS024617032
-
- Inchi: 1S/C28H22N2O3/c1-2-18-14-16-20(17-15-18)29-28(32)26-25(23-11-5-6-13-24(23)33-26)30-27(31)22-12-7-9-19-8-3-4-10-21(19)22/h3-17H,2H2,1H3,(H,29,32)(H,30,31)
- InChI Key: XIMZSRXMJXUTLN-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(=C1C(NC1C=CC(=CC=1)CC)=O)NC(C1=CC=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 434.16304257g/mol
- Monoisotopic Mass: 434.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 71.3Ų
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1883-0079-4mg |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-25mg |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-75mg |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-20μmol |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-30mg |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-2mg |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-2μmol |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-1mg |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-5μmol |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F1883-0079-10μmol |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide |
888459-05-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 |
N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide Related Literature
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
Additional information on N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide
Comprehensive Overview of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide (CAS No. 888459-05-0)
The compound N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide, identified by its CAS No. 888459-05-0, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a benzofuran core and naphthalene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or fluorescent probe, given its conjugated aromatic system.
In recent years, the demand for high-performance organic compounds like N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide has surged, driven by advancements in drug discovery and optoelectronic materials. This compound's structure-activity relationship (SAR) is a hot topic, with studies focusing on how its ethylphenyl and naphthalene substituents influence its binding affinity and photophysical properties. Such insights are critical for designing next-generation therapeutics and functional materials.
One of the most frequently searched questions about CAS No. 888459-05-0 is its synthetic route. The compound is typically synthesized via multi-step organic reactions, including amide coupling and cyclization strategies. Researchers often explore green chemistry approaches to optimize its production, minimizing waste and improving yield. Additionally, its solubility and stability under various conditions are key considerations for practical applications.
The pharmacological potential of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is another area of intense investigation. Preliminary studies suggest it may interact with biological targets such as kinases or G-protein-coupled receptors (GPCRs). Its aromatic stacking capability could enhance binding to protein pockets, making it a valuable scaffold for medicinal chemistry. However, further in vitro and in vivo studies are needed to validate these hypotheses.
From a materials science perspective, this compound's extended π-conjugation system offers intriguing possibilities for organic electronics. Its potential use in OLEDs, sensors, or photovoltaic devices is under exploration, with researchers examining its electroluminescence and charge transport properties. The integration of naphthalene and benzofuran units could lead to materials with tunable band gaps and enhanced thermal stability.
Environmental and safety profiles of CAS No. 888459-05-0 are also critical for industrial adoption. While not classified as hazardous, its biodegradability and ecotoxicological effects must be thoroughly assessed. Regulatory compliance, such as REACH and FDA guidelines, plays a pivotal role in its commercialization, especially for pharmaceutical or consumer product applications.
In summary, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide represents a versatile compound with cross-disciplinary relevance. Its molecular design and functional versatility align with current trends in precision medicine and sustainable materials, making it a subject of ongoing research and innovation.
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